Cas no 83-39-6 (Imidazole-4,5-dicarboxamide)

Imidazole-4,5-dicarboxamide structure
Imidazole-4,5-dicarboxamide structure
Imidazole-4,5-dicarboxamide
83-39-6
C5H6N4O2
154.12673997879
MFCD00047022
725459
87571788

Imidazole-4,5-dicarboxamide Properties

Names and Identifiers

    • 1H-Imidazole-4,5-dicarboxamide
    • Imidazole-4,5-dicarboxamide
    • Glycarbylamide Standard
    • 1H-Imidazol-4,5-dicarbamid
    • 1H-imidazole-4,5-dicarboxylic acid diamide
    • 4,5-Imidazoledicarboxamide
    • Glycamide
    • Glycarbylamide
    • Imidazol-4,5-dicarbonsaeure-diamid
    • Glycalbylamide
    • NNWAARLSYSBVPB-UHFFFAOYSA-N
    • 1H-Imidazole-4,5-dicarboxamide #
    • FCH1117203
    • I0435
    • R1782
    • ST45021364
    • 1H-Imidazole-4,5-dicarboxamide; 4N,5N-Di-Me
    • Glycarbylamide, PESTANAL(R), analytica
    • Imidazole-4,5-dicarboxamide (6CI, 7CI, 8CI)
    • Glycamide 12
    • DTXSID20232109
    • AI3-52513
    • MFCD00047022
    • SCHEMBL343999
    • DTXCID70154600
    • D91151
    • AKOS015854522
    • AS-61400
    • Glycarbylamide, PESTANAL(R), analytical standard
    • ALBB-025911
    • 83-39-6
    • DB-230534
    • CHEMBL498980
    • CS-0149985
    • +Expand
    • MFCD00047022
    • NNWAARLSYSBVPB-UHFFFAOYSA-N
    • 1S/C5H6N4O2/c6-4(10)2-3(5(7)11)9-1-8-2/h1H,(H2,6,10)(H2,7,11)(H,8,9)
    • O=C(C1=C(C(N)=O)NC=N1)N

Computed Properties

  • 154.04900
  • 3
  • 3
  • 2
  • 154.049
  • 11
  • 193
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • -2.1
  • 10
  • 0
  • 115

Experimental Properties

  • 0.00810
  • 114.86000
  • 1.667
  • 689.6°C at 760 mmHg
  • 0.0±2.2 mmHg at 25°C
  • 370.9°C
  • Uncertain.
  • Uncertain
  • 1.566

Imidazole-4,5-dicarboxamide Security Information

  • GHS07 GHS07
  • 3
  • S26; S36/37/39
  • R36/37/38
  • Xi Xi
  • NONH for all modes of transport
  • H319
  • P305+P351+P338
  • 0-6°C
  • 36
  • Warning

Imidazole-4,5-dicarboxamide Customs Data

  • 2934999090
  • China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Imidazole-4,5-dicarboxamide Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003RGB-250mg
IMIDAZOLE-4,5-DICARBOXAMIDE
83-39-6 97%
250mg
$4.00 2024-04-21
A2B Chem LLC
AB74747-250mg
Imidazole-4,5-dicarboxamide
83-39-6 97%
250mg
$4.00 2024-04-19
Aaron
AR003RON-1g
IMIDAZOLE-4,5-DICARBOXAMIDE
83-39-6 97%
1g
$14.00
abcr
AB137129-250 mg
Imidazole-4,5-dicarboxamide, 97%; .
83-39-6 97%
250MG
€67.30 2022-06-02
Chemenu
CM187408-500g
1H-Imidazole-4,5-dicarboxamide
83-39-6 97%
500g
$827 2021-08-05
eNovation Chemicals LLC
D748689-25g
Imidazole-4,5-dicarboxamide
83-39-6 97.0%
25g
$225 2022-06-09
TRC
I387518-250mg
Imidazole-4,5-dicarboxamide
83-39-6
250mg
$ 50.00 2022-06-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
I157592-25G
Imidazole-4,5-dicarboxamide
83-39-6 >97.0%(T)
25g
¥572.90 2023-09-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1220625-25g
1H-Imidazole-4,5-dicarboxamide
83-39-6 97%
25g
¥1522.00 2024-07-28
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
H84170-1g
1H-Imidazole-4,5-dicarboxamide
83-39-6 97%
1g
¥99.0 2024-07-19

Imidazole-4,5-dicarboxamide Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1 Reagents: Sodium methoxide Solvents: Methanol ;  rt
1.2 Solvents: Water ;  rt → reflux; 15 min, reflux; overnight, reflux → rt
1.3 Reagents: Acetic acid ;  neutralized, rt
1.4 Reagents: Hydrochloric acid Solvents: Water ;  acidified, rt
Reference
A Green One-Pot Synthesis of vic-Amidino (Hetero)aromatic Acids from 1,2-Dinitriles
Tkachuk, Volodymyr A.; et al, Synlett, 2017, 28(7), 851-857

Synthetic Circuit 2

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Water ;  acidified, rt
Reference
A Green One-Pot Synthesis of vic-Amidino (Hetero)aromatic Acids from 1,2-Dinitriles
Tkachuk, Volodymyr A.; et al, Synlett, 2017, 28(7), 851-857

Synthetic Circuit 3

Reaction Conditions
1.1 Solvents: Methanol ;  rt
1.2 Solvents: Water ;  rt → reflux; 15 min, reflux; overnight, reflux → rt
1.3 Reagents: Acetic acid ;  neutralized, rt
2.1 Reagents: Hydrochloric acid Solvents: Water ;  acidified, rt
Reference
A Green One-Pot Synthesis of vic-Amidino (Hetero)aromatic Acids from 1,2-Dinitriles
Tkachuk, Volodymyr A.; et al, Synlett, 2017, 28(7), 851-857

Synthetic Circuit 4

Reaction Conditions
Reference
Product class 3: imidazoles
Grimmett, M. R., Science of Synthesis, 2002, 12, 325-528

Imidazole-4,5-dicarboxamide Raw materials

Imidazole-4,5-dicarboxamide Preparation Products

Imidazole-4,5-dicarboxamide Suppliers

Shanghai Acmec Biochemical Co.,Ltd
Audited Supplier Audited Supplier
(CAS:83-39-6)
JI ZHI SHI JI
18117592386
3007522982@qq.com
SHANG HAI LI CHEN SHANG MAO Co., Ltd.
Audited Supplier Audited Supplier
(CAS:83-39-6)
XU NV SHI
15221998634
1986399151@qq.com

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